3-(2-Methyloxolan-3-yl)-1,1-diphenylurea

• IUPAC Name: 3-(2-methyloxolan-3-yl)-1,1-diphenylurea
• InChI: InChI=1S/C18H20N2O2/c1-14-17(12-13-22-14)19-18(21)20(15-8-4-2-5-9-15)16-10-6-3-7-11-16/h2-11,14,17H,12-13H2,1H3,(H,19,21)
• InChI Key: MVHGFORHZBXIJX-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCO1)NC(=O)N(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

3-(2-Methyloxolan-3-yl)-1,1-diphenylurea is a urea derivative characterized by two phenyl groups attached to one nitrogen atom and a 2-methyltetrahydrofuran (oxolan) substituent at the 3-position on the other nitrogen. This compound’s structure combines the rigidity of aromatic rings with the flexibility of an oxygen-containing heterocycle, making it a candidate for applications in supramolecular chemistry, pharmaceuticals, or agrochemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Methyloxolan-3-yl)-1,1-diphenylurea typically involves the reaction of 2-methyloxolan-3-ylamine with diphenyl isocyanate under controlled conditions. The reaction is carried out in an inert atmosphere, often using solvents such as dichloromethane or toluene, and requires a catalyst to facilitate the formation of the urea linkage.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-(2-Methyloxolan-3-yl)-1,1-diphenylurea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of amines or alcohols.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous conditions.

Substitution: Halogenating agents like bromine or chlorine in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of oxides or hydroxylated derivatives.

Reduction: Formation of amines or alcohols.

Substitution: Formation of halogenated derivatives or other substituted phenyl compounds.

Scientific Research Applications

3-(2-Methyloxolan-3-yl)-1,1-diphenylurea has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(2-Methyloxolan-3-yl)-1,1-diphenylurea involves its interaction with specific molecular targets, leading to the modulation of biological pathways. The compound may bind to enzymes or receptors, altering their activity and resulting in various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Physicochemical Comparisons

Table 1: Key Properties of 3-(2-Methyloxolan-3-yl)-1,1-diphenylurea and Analogs

Compound Name	Molecular Formula	Substituent	Melting Point (°C)	Key Features/Applications	References
3-(2-Methyloxolan-3-yl)-1,1-diphenylurea	C₁₇H₂₀N₂O₂ (inferred)	2-Methyloxolan-3-yl	Not reported	Potential for hydrogen bonding; structural complexity	-
1,3-Diphenylurea	C₁₃H₁₂N₂O	None	238	Used in rotaxane synthesis
3-Methyl-1,1-diphenylurea	C₁₄H₁₄N₂O	Methyl	Not reported	USP pharmaceutical reference standard
3-(1-Benzylpyrrolidin-3-yl)-1,1-diphenylurea	C₂₄H₂₅N₃O	Benzylpyrrolidinyl	Not reported	Collision cross-section (CCS): 193.4 Ų ([M+H]⁺)
3-(p-Chlorophenyl)-1,1-dimethylurea trichloroacetate	C₉H₁₁ClN₂O·C₂HCl₃O₂	p-Chlorophenyl, trichloroacetate	78–81	Herbicidal activity (Monuron-TCA)
3-[3-(Dimethylamino)propyl]-1-phenylurea	C₁₂H₁₉N₃O	Dimethylaminopropyl	Not reported	No classified hazards

Key Observations:

Substituent Effects on Physical Properties :

• The 1,3-diphenylurea base structure (mp 238°C ) exhibits high crystallinity due to symmetry and intermolecular hydrogen bonding. The introduction of bulky substituents (e.g., 2-methyloxolan, benzylpyrrolidinyl) likely reduces melting points by disrupting crystal packing.
• 3-(1-Benzylpyrrolidin-3-yl)-1,1-diphenylurea (MW 371.5 g/mol) has a larger molecular volume than the target compound, reflected in its higher predicted collision cross-section (CCS: 193.4 Ų for [M+H]⁺ ).

Chemical Reactivity and Applications :

• 1,3-Diphenylurea serves as a supramolecular "station" in rotaxane synthesis due to its hydrogen-bonding capacity . The target compound’s oxolan group may sterically hinder macrocycle interactions or introduce new binding sites.
• 3-Methyl-1,1-diphenylurea (USP standard ) highlights the pharmaceutical relevance of diphenylurea derivatives. The methyl group enhances lipophilicity compared to the target’s polar oxolan substituent.
• 3-(p-Chlorophenyl)-1,1-dimethylurea trichloroacetate demonstrates herbicidal activity, suggesting that electron-withdrawing groups (e.g., chlorine) enhance agrochemical potency .

Safety Profiles: 3-[3-(Dimethylamino)propyl]-1-phenylurea lacks classified hazards , whereas chlorinated derivatives like Monuron-TCA are associated with herbicidal toxicity . The target compound’s safety remains unstudied but may benefit from reduced environmental persistence compared to chlorinated analogs.